Cas no 49769-83-7 (Propanedioic acid, (2,5-dimethylphenyl)-, dimethyl ester)

• Product name: Propanedioic acid, (2,5-dimethylphenyl)-, dimethyl ester
• CAS No: 49769-83-7
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 4005060
• PubChem ID: 94263204

Propanedioic acid, (2,5-dimethylphenyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (2,5-dimethylphenyl)-, dimethyl ester
• Propanedioic acid, 2-(2,5-dimethylphenyl)-, 1,3-dimethyl ester
• 49769-83-7
• 2-(2,5-Dimethylphenyl)propanedioic acid 1,3-dimethyl ester
• DB-181110

• Inchi： InChI=1S/C13H16O4/c1-8-5-6-9(2)10(7-8)11(12(14)16-3)13(15)17-4/h5-7,11H,1-4H3
• InChI Key： BLJYMLCYVOCYCF-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 236.10485899Da
• Monoisotopic Mass: 236.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6Ų